4-(4-Bromophenyl)-2-(3,5-dimethyl-1-pyrazolyl)-4-oxobutanoic acid methyl ester

• Molecular Formula: C16H17BrN2O3
• Molecular Weight: 365.22 g/mol
• IUPAC Name: methyl 4-(4-bromophenyl)-2-(3,5-dimethylpyrazol-1-yl)-4-oxobutanoate
• InChI: InChI=1S/C16H17BrN2O3/c1-10-8-11(2)19(18-10)14(16(21)22-3)9-15(20)12-4-6-13(17)7-5-12/h4-8,14H,9H2,1-3H3
• InChI Key: YKYDBGXSDLKLOK-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1C(CC(=O)C2=CC=C(C=C2)Br)C(=O)OC)C
• solubility: 21.4 [ug/mL]

Description

4-(4-bromophenyl)-2-(3,5-dimethyl-1-pyrazolyl)-4-oxobutanoic acid methyl ester is an alpha-amino acid ester.

Scientific Research Applications

Synthesis and Biological Activity

• A study by Menozzi et al. (1994) describes the synthesis of compounds similar to 4-(4-Bromophenyl)-2-(3,5-dimethyl-1-pyrazolyl)-4-oxobutanoic acid methyl ester. These compounds showed strong anti-inflammatory and analgesic activities in rats and mice, as well as moderate antipyretic and in vitro platelet antiaggregating effects (Menozzi et al., 1994).

Chemical Transformations and Structural Studies

• Ryzhkova et al. (2020) conducted electrochemically induced multicomponent transformation studies involving compounds structurally related to the subject compound, highlighting its potential for biomedical applications, particularly in regulating inflammatory diseases (Ryzhkova et al., 2020).
• Meskini et al. (2010) investigated the crystal structure of a similar compound, which showed potential for coordinating metal atoms, indicating its relevance in materials science and coordination chemistry (Meskini et al., 2010).

Medicinal Chemistry and Pharmacology

• The compound is a representative member of a new class of N-methyl-D-aspartate (NMDA) receptor antagonists, as shown in a study by Acker et al. (2011). This study provides insights into the noncompetitive inhibition mechanism of these modulators, which is significant in the context of neurological research and drug development (Acker et al., 2011).